Cas no 825650-01-9 (9H-Xanthene-3-carboxylic acid, 6-methoxy-9-oxo-)

• Product Name: 9H-Xanthene-3-carboxylic acid, 6-methoxy-9-oxo-
• CAS No: 825650-01-9
• MF: C₁₅H₁₀O₅
• MW: 270.236904621124
• CID: 687657
• PubChem ID: 57839199
• Update Time: 2025-04-19

9H-Xanthene-3-carboxylic acid, 6-methoxy-9-oxo- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthene-3-carboxylic acid, 6-methoxy-9-oxo-
• 6-methoxy-9-oxoxanthene-3-carboxylic acid
• DTXSID20728092
• NCOGJWFPJVGNIL-UHFFFAOYSA-N
• SCHEMBL490283
• 6-Methoxy-9-oxo-9H-xanthene-3-carboxylic acid
• 825650-01-9

• Inchi： 1S/C15H10O5/c1-19-9-3-5-11-13(7-9)20-12-6-8(15(17)18)2-4-10(12)14(11)16/h2-7H,1H3,(H,17,18)
• InChI Key： NCOGJWFPJVGNIL-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C(C2C=CC(C(=O)O)=CC1=2)=O)OC

Computed Properties

• Exact Mass: 270.05282342g/mol
• Monoisotopic Mass: 270.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 72.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans